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Compound of Interest

Compound Name:
2-Hydroxy-5-

(methylsulfanyl)benzoic acid

CAS No.: 32318-42-6

Cat. No.: B149893

Get Quote

In the landscape of modern drug discovery and materials science, substituted salicylic acids

represent a cornerstone of molecular design. Their inherent biological activities and versatile

chemical handles make them invaluable starting points for developing novel therapeutics and

functional materials. This guide focuses on a particularly intriguing derivative: 2-Hydroxy-5-
(methylsulfanyl)benzoic acid. Also known as 5-(Methylthio)salicylic acid, this compound

integrates the classic salicylate scaffold with a sulfur-containing moiety, opening unique

avenues for chemical modification and biological interaction.

This document serves as a comprehensive technical resource for researchers, chemists, and

drug development professionals. It moves beyond a simple recitation of data, providing insights

into the causality behind its properties and the strategic thinking required for its synthesis and

application. We will explore its fundamental physicochemical properties, delve into its spectral

characteristics for robust identification, propose a logical synthetic pathway, and discuss its

safety profile and potential applications as a versatile chemical building block.

Part 1: Core Molecular and Physical Properties
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A thorough understanding of a compound's basic properties is the foundation of all subsequent

research. These parameters dictate everything from appropriate solvent selection and storage

conditions to potential formulation strategies.

Chemical Identity
The identity of 2-Hydroxy-5-(methylsulfanyl)benzoic acid is unequivocally established by its

structural and nomenclature data.

Caption: 2D Structure of 2-Hydroxy-5-(methylsulfanyl)benzoic acid.

Table 1: Compound Identification

Identifier Value Source

IUPAC Name

2-hydroxy-5-
methylsulfanylbenzoic
acid

[1]

Synonyms

5-(Methylthio)salicylic acid, 2-

hydroxy-5-(methylthio)benzoic

acid

[1][2]

CAS Number 32318-42-6 [1][3]

Molecular Formula C₈H₈O₃S [1][3]

| InChIKey | FSIJSLFJCJWYTC-UHFFFAOYSA-N |[1] |

Physicochemical Data
The compound's physicochemical properties are summarized below. These computed and

experimental values are critical for experimental design.

Table 2: Physicochemical Properties
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Property Value Source

Molecular Weight 184.21 g/mol [1][3]

Monoisotopic Mass 184.01941529 Da [1]

XLogP3 2.8 [4]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 4 [1]

| Rotatable Bond Count | 2 |[1] |

Part 2: Analytical Characterization and Spectral
Profile
Accurate structural confirmation is paramount. This section details the expected spectral data

for 2-Hydroxy-5-(methylsulfanyl)benzoic acid, providing a self-validating system for identity

and purity assessment.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio, confirming the

molecular weight and offering clues to the molecule's structure through fragmentation patterns.

Expected Molecular Ion Peak (M+): For the uncharged molecule, the expected peak in an

electron ionization (EI-MS) spectrum would be at m/z ≈ 184.02.

High-Resolution MS (HRMS): This technique would yield a highly accurate mass

measurement, confirming the elemental composition (C₈H₈O₃S).

Electrospray Ionization (ESI-MS): In negative mode ([M-H]⁻), a peak at m/z ≈ 183.01 would

be expected, corresponding to the deprotonated carboxylate. In positive mode ([M+H]⁺), a

peak at m/z ≈ 185.03 would be observed.

Key Fragmentation: A common fragmentation pathway for benzoic acids is the loss of CO₂

(44 Da) from the parent ion, which would result in a significant fragment. The loss of the
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methyl group (CH₃, 15 Da) from the thioether is also a plausible fragmentation.

Infrared (IR) Spectroscopy
FTIR spectroscopy is a rapid and effective method for identifying the key functional groups

present in the molecule. The spectrum is dominated by the characteristic vibrations of the

hydroxyl, carbonyl, and aromatic moieties.[1]

Table 3: Key IR Absorption Bands

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 15 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/597283
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber
(cm⁻¹)

Functional
Group

Vibration Type
Expected
Appearance

Rationale &
Causality

3300 - 2500

O-H
(Carboxylic
Acid)

Stretching Very Broad

Extensive
intermolecular
hydrogen
bonding in the
carboxylic
acid dimer
significantly
broadens this
peak, which is
a hallmark of
this functional
group.[5][6][7]

~3200 O-H (Phenolic) Stretching
Broad (often

masked)

The phenolic

hydroxyl stretch

is typically broad

due to hydrogen

bonding, and it is

often

superimposed on

the much

broader

carboxylic acid

O-H band.

1710 - 1680 C=O (Carboxylic

Acid)

Stretching Strong, Sharp This intense

absorption is

characteristic of

the carbonyl

group. Its

position indicates

conjugation with

the aromatic ring,

which lowers the

frequency

compared to a
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Wavenumber
(cm⁻¹)

Functional
Group

Vibration Type
Expected
Appearance

Rationale &
Causality

saturated

carboxylic acid.

[7]

1610, 1580,

1490
C=C (Aromatic) Stretching

Medium to

Strong

These

absorptions are

typical for a

substituted

benzene ring and

confirm the

presence of the

aromatic core.

1320 - 1210 C-O Stretching Strong

This band arises

from the C-O

single bond

stretch of the

carboxylic acid

group, coupled

with O-H

bending.[7]

| ~1250 | C-O (Phenolic) | Stretching | Medium to Strong | Corresponds to the stretching of the

C-O bond between the aromatic ring and the phenolic hydroxyl group. |

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides the most detailed information for structural elucidation, revealing

the chemical environment of each proton and carbon atom.

¹H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons, the

acidic protons (hydroxyl and carboxyl), and the methyl protons. The aromatic protons will

appear as a complex multiplet system due to their coupling. The exact chemical shifts would

need to be determined experimentally, but predictions can be made based on substituent

effects. The carboxyl proton is typically a broad singlet at a high chemical shift (>10 ppm),
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while the phenolic proton is a broad singlet whose position is solvent-dependent. The

methylsulfanyl (S-CH₃) protons will appear as a sharp singlet, typically in the 2.4-2.6 ppm

range.

¹³C NMR: The carbon NMR spectrum will confirm the presence of eight distinct carbon

environments.[1]

C=O (Carboxyl): ~170-175 ppm

Aromatic C-O: ~155-160 ppm

Aromatic C-S: ~125-130 ppm

Other Aromatic C-H & C-C: ~115-135 ppm

S-CH₃: ~15-20 ppm

Part 3: Synthesis and Purification Workflow
While numerous suppliers offer this compound for research purposes, an in-house synthesis

may be required for specific applications or isotopic labeling. Below is a proposed, logical

synthetic route based on established organosulfur and aromatic chemistry principles.

Rationale for Proposed Route: A direct and reliable method involves the electrophilic

substitution of a sulfur-containing group onto a salicylic acid precursor. A common strategy is to

first introduce a sulfonyl chloride group, which can then be reduced and methylated.
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Caption: Proposed synthetic workflow for 2-Hydroxy-5-(methylsulfanyl)benzoic acid.

Experimental Protocol (Proposed)
Step 1: Chlorosulfonylation of Salicylic Acid
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In a fume hood, cool a flask containing chlorosulfonic acid (approx. 5 equivalents) to 0°C in

an ice-salt bath.

Slowly and portion-wise, add salicylic acid (1 equivalent) to the stirred chlorosulfonic acid,

ensuring the temperature does not exceed 10°C. Causality: This exothermic reaction is

controlled at low temperatures to prevent unwanted side reactions and degradation.

After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours

until gas evolution ceases.

Carefully pour the reaction mixture onto crushed ice. The product, 5-(chlorosulfonyl)-2-

hydroxybenzoic acid, will precipitate as a solid.

Filter the solid, wash with cold water, and dry under vacuum.

Step 2: Reduction of the Sulfonyl Chloride

Suspend the crude 5-(chlorosulfonyl)-2-hydroxybenzoic acid (1 equivalent) in a suitable

acidic medium (e.g., aqueous HCl or acetic acid).

Add zinc dust (a stoichiometric excess, e.g., 4-6 equivalents) portion-wise while stirring. The

reaction may be mildly exothermic. Causality: Zinc metal in an acidic medium is a classic

and effective reducing agent for converting sulfonyl chlorides to thiols.

Stir the mixture at room temperature or with gentle heating (40-50°C) for several hours until

the starting material is consumed (monitor by TLC).

Filter off the excess zinc and inorganic salts. The filtrate contains the desired thiol, 2-

hydroxy-5-mercaptobenzoic acid.

Step 3: S-Methylation

To the aqueous filtrate from the previous step, add a mild base like sodium bicarbonate

(NaHCO₃) until the solution is neutral or slightly basic (pH 7-8). Causality: The base

deprotonates the acidic thiol to form the more nucleophilic thiolate anion, which is necessary

for the subsequent methylation.
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Add methyl iodide (CH₃I, approx. 1.1-1.2 equivalents) dropwise.

Stir the reaction at room temperature for 2-12 hours.

After the reaction is complete, acidify the solution with dilute HCl to a pH of ~2-3. This will

precipitate the final product.

Filter the solid, wash with cold water, and dry.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water or ethyl acetate/hexane. Purity should be confirmed by HPLC

and the analytical methods described in Part 2.

Part 4: Chemical Reactivity and Potential
Applications
The true value of a molecule often lies in its potential as a scaffold for further chemical

synthesis. 2-Hydroxy-5-(methylsulfanyl)benzoic acid possesses three distinct functional

handles for modification:

Carboxylic Acid: Can be converted to esters, amides, or acid chlorides, allowing for linkage

to other molecules.

Phenolic Hydroxyl: Can undergo O-alkylation or O-acylation. Its acidity also plays a role in

metal chelation.

Thioether (Methylsulfanyl): The sulfur atom can be oxidized to a sulfoxide or a sulfone. This

transformation dramatically alters the electronic and steric properties of the molecule, a

common strategy in medicinal chemistry to modulate properties like solubility and metabolic

stability.

Potential Applications:

Medicinal Chemistry Scaffold: As a derivative of salicylic acid, it is a prime candidate for

development as an anti-inflammatory agent. The methylsulfanyl group provides a unique

lipophilic substituent that can be explored for enhanced binding to biological targets like COX

enzymes.[8]
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Chelating Agent: The ortho-hydroxy-benzoic acid motif is a well-known bidentate chelating

group for various metal ions.

Intermediate in Organic Synthesis: It serves as a valuable building block for more complex

molecules where a substituted salicylate is required.

Part 5: Safety, Handling, and Storage
Safe handling is a prerequisite for any laboratory work. Based on aggregated GHS data for this

compound, the following hazards are identified.[1]

2-Hydroxy-5-(methylsulfanyl)
benzoic acid

Identified Hazards
- Skin Irritation (H315)

- Serious Eye Irritation (H319)
- Respiratory Irritation (H335)

Leads to

Required PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Requires

Handling Procedures
- Use in a fume hood
- Avoid dust inhalation

- Wash hands after handling

Used during

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Protect from light

Followed by
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Click to download full resolution via product page

Caption: Logic diagram for safe handling and storage.

Hazard Identification
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Recommended Precautions
Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood

to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[9]

Skin Protection: Wear nitrile gloves and a lab coat. Change gloves immediately if

contamination occurs.[9]

Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-

approved respirator may be necessary.

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes and

seek medical attention.[9]

In case of skin contact: Wash off with soap and plenty of water.[9]

If inhaled: Move the person into fresh air.[9]

Storage
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Protect from

moisture and light to ensure long-term stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.sigmaaldrich.com/TW/en/sds/SIAL/242381?userType=undefined
https://www.benchchem.com/product/b149893/docs#introduction-unveiling-a-versatile-salicylic-acid-derivative
https://www.benchchem.com/product/b149893/docs#introduction-unveiling-a-versatile-salicylic-acid-derivative
https://www.benchchem.com/product/b149893/docs#introduction-unveiling-a-versatile-salicylic-acid-derivative
https://www.benchchem.com/product/b149893/docs#introduction-unveiling-a-versatile-salicylic-acid-derivative
https://www.benchchem.com/product/b149893?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

